Cas no 194785-81-4 (Cyclopentaneaceticacid, 3-amino-3-carboxy-, (1R,3R)-rel-)

Cyclopentaneaceticacid, 3-amino-3-carboxy-, (1R,3R)-rel- structure
194785-81-4 structure
Product Name:Cyclopentaneaceticacid, 3-amino-3-carboxy-, (1R,3R)-rel-
CAS No:194785-81-4
MF:C8H13NO4
MW:187.193122625351
CID:116650
PubChem ID:10012681
Update Time:2025-04-18

Cyclopentaneaceticacid, 3-amino-3-carboxy-, (1R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneaceticacid, 3-amino-3-carboxy-, (1R,3R)-rel-
    • Cyclopentaneacetic acid, 3-amino-3-carboxy-, trans- (9CI)
    • 194785-84-7
    • 194785-78-9
    • (1S,3R)-1-amino-3-(carboxymethyl)cyclopentane-1-carboxylic Acid
    • (1s,3r)-1-amino-1-carboxycyclopentane-3-acetic acid
    • Cyclopentaneacetic acid,3-amino-3-carboxy-,trans-(9ci)
    • 194785-81-4
    • BDBM50089911
    • AKOS006271974
    • Cyclopentaneacetic acid,3-amino-3-carboxy-,(1r-trans)-(9ci)
    • DTXSID10434110
    • Cyclopentaneaceticacid, 3-amino-3-carboxy-, (1R,3S)-
    • SCHEMBL13319985
    • 1-Amino-3-carboxymethyl-cyclopentanecarboxylic acid(1S,3R-homo-ACPD)
    • CHEMBL315032
    • (R)-Propiomazine-d6
    • Inchi: 1S/C8H13NO4/c9-8(7(12)13)2-1-5(4-8)3-6(10)11/h5H,1-4,9H2,(H,10,11)(H,12,13)/t5-,8-/m0/s1
    • InChI Key: VHCVGUDWLQNWIQ-XNCJUZBTSA-N
    • SMILES: OC([C@@]1(CC[C@@H](CC(=O)O)C1)N)=O

Computed Properties

  • Exact Mass: 187.08445790g/mol
  • Monoisotopic Mass: 187.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 101Ų
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